(E)-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H16FN3O3S2/c1-19-14-6-4-12(17)11-15(14)20(25(19,22)23)9-8-18-16(21)7-5-13-3-2-10-24-13/h2-7,10-11H,8-9H2,1H3,(H,18,21)/b7-5+
• InChI Key: XLHKUAPLYZHCRF-FNORWQNLSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CCNC(=O)C=CC3=CC=CS3
• Isomeric SMILES: CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CCNC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H16FN3O3S2
• Molecular Weight: 381.4 g/mol

Description

(E)-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C16H16FN3O3S2 and its molecular weight is 381.44. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antibacterial Activity: Compounds with structural elements similar to the query chemical have been synthesized and tested for in vitro antimicrobial activity. Some derivatives exhibited good activity against various bacterial strains such as Staphylococcus aureus, S. epidermidis, and Bacillus subtilis, suggesting potential applications in developing new antibacterial agents (Tehranchian et al., 2005).

Anticancer Activity

• Synthesis and Cytotoxic Activity: Derivatives with acrylamide linkages have shown promising cytotoxicity against human cancer cell lines, indicating the potential of similar structures in anticancer drug development. Specifically, certain compounds demonstrated significant activity against the A549 human lung adenocarcinoma epithelial cell line, highlighting their potential in cancer therapy (Kamal et al., 2014).

Structural and Material Science

• Crystal Structure Determination: Research focusing on the crystal structure of related compounds, such as those containing thiophene and acrylamide groups, provides valuable information for the design and synthesis of novel materials with potential applications in optoelectronics and pharmaceuticals. These studies also contribute to our understanding of intermolecular interactions and molecular conformations (Lee et al., 2009).